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Compound of Interest

Compound Name: Tris(p-tolyl)stibine

Cat. No.: B1656731

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tris(p-tolyl)stibine, a triarylstibine
compound with applications in organic synthesis and potential relevance in medicinal
chemistry. This document details its chemical and physical properties, a detailed synthesis
protocol, and a representative reaction, offering valuable information for researchers in

chemistry and drug development.

Core Properties of Tris(p-tolyl)stibine

Tris(p-tolyl)stibine, also known as tris(4-methylphenyl)stibane, is an organoantimony
compound. Its fundamental properties are summarized in the table below for easy reference.
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Property Value Reference
CAS Number 5395-43-7 [1]
Molecular Formula C21H21Sb [1]
Molecular Weight 395.15 g/mol [1]

Melting Point 125-126 °C [2]

IUPAC Name tris(4-methylphenyl)stibane

Tris(4-methylphenyl)stibine,
Synonyms Tri-p-tolylstibine, Tri-p-

tolylantimony

Synthesis of Tris(p-tolyl)stibine

A common and effective method for the preparation of Tris(p-tolyl)stibine involves the reaction
of a Grignard reagent with antimony trichloride.[2]

Experimental Protocol

Materials:

e p-Bromotoluene (1.65 moles)

e Magnesium turnings (1.65 atoms)

e Dry ether

e Antimony trichloride (0.5 mole), freshly distilled

e Ice

 Dilute hydrochloric acid (for workup, use with caution)
o Methyl alcohol or ether (for recrystallization)

Procedure:
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 In a 2-liter round-bottomed, three-necked flask equipped with a mechanical stirrer, a reflux
condenser, and a separatory funnel, place the magnesium turnings.

e Cover the magnesium with dry ether.

e Slowly add a solution of p-bromotoluene in dry ether to the flask to initiate the Grignard
reaction. Maintain a gentle reflux by controlling the rate of addition.

e Once the Grignard reagent formation is complete, slowly add a solution of freshly distilled
antimony trichloride in dry ether through the separatory funnel. The reaction may be brisk.
Gentle warming might be necessary if the antimony trichloride is not freshly prepared.

 After the addition is complete, heat the mixture on a steam bath for one hour.

e Cool the reaction mixture in an ice bath and then hydrolyze by the slow addition of ice,
followed by a very dilute solution of hydrochloric acid. Use acid cautiously as it can promote
decomposition of the product.

o Separate the ether layer. Extract the aqueous layer with two portions of ether.

o Combine the ether extracts and evaporate the solvent on a steam bath. A yellow semi-solid
will remain, which crystallizes upon cooling.

e The crude Tris(p-tolyl)stibine can be purified by recrystallization from methyl alcohol or
ether.

e The typical yield of the crude product is 77-80% of the theoretical amount.[2]

Synthesis Workflow
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Synthesis of Tris(p-tolyl)stibine

Reactants

Reaction Process
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Caption: Workflow for the synthesis of Tris(p-tolyl)stibine.

Chemical Reactivity: Oxidation

Tris(p-tolyl)stibine can be readily oxidized to form the corresponding pentavalent antimony

compound, Tri(p-tolyl)antimony dibromide. This is a characteristic reaction of triarylstibines.

Experimental Protocol for Oxidation

Materials:

o Tris(p-tolyl)stibine

o Copper(ll) bromide (CuBrz)

e Acetone

Procedure:
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Dissolve Tris(p-tolyl)stibine in acetone.

Add a solution of copper(ll) bromide in acetone to the stibine solution.

The reaction proceeds to oxidize the antimony(lll) to antimony(V), yielding Tri(p-
tolyl)antimony dibromide.

The product can be isolated and purified by standard methods.

Reaction Pathway

Oxidation of Tris(p-tolyl)stibine

Tris(p-tolyl)stibine Copper(Il) Bromide
( (C21H21Sb) (CuBr2) Acetone

Click to download full resolution via product page

Caption: Reaction pathway for the oxidation of Tris(p-tolyl)stibine.

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for Tris(p-
tolyl)stibine is not readily available in public databases. Researchers are advised to acquire
their own analytical data for this compound. For reference, predicted mass spectrometry data
for various adducts are available in public chemical databases.[3]

Applications in Research and Drug Development

Triarylstibines and their derivatives have been investigated for their potential biological
activities. While specific drug development pathways involving Tris(p-tolyl)stibine are not
extensively documented, related organoantimony compounds have been explored for their
therapeutic potential. For instance, complexes of antimony have shown promise as
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antibacterial and antitumor agents. The tolyl groups in Tris(p-tolyl)stibine can be
functionalized, opening possibilities for its use as a scaffold in the synthesis of more complex
molecules with potential biological activity. Further research is needed to fully elucidate the
potential of Tris(p-tolyl)stibine and its derivatives in medicinal chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1656731?utm_src=pdf-body
https://www.benchchem.com/product/b1656731?utm_src=pdf-body
https://www.benchchem.com/product/b1656731?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/10689663/
https://pubmed.ncbi.nlm.nih.gov/10689663/
https://pubmed.ncbi.nlm.nih.gov/10689663/
https://reporter.nih.gov/project-details/11112462
https://scispace.com/pdf/infrared-spectra-of-some-organic-compounds-of-group-v-b-2f98tthrei.pdf
https://www.benchchem.com/product/b1656731#tris-p-tolyl-stibine-cas-number-and-properties
https://www.benchchem.com/product/b1656731#tris-p-tolyl-stibine-cas-number-and-properties
https://www.benchchem.com/product/b1656731#tris-p-tolyl-stibine-cas-number-and-properties
https://www.benchchem.com/product/b1656731#tris-p-tolyl-stibine-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1656731?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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